Cas no 683260-66-4 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide
• CAS No: 683260-66-4
• MF: C₂₅H₂₅N₃O₄S₂
• MW: 495.613703489304
• CID: 6503426
• Update Time: 2025-06-08

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide
• Benzamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-4-[(butylmethylamino)sulfonyl]-

• Inchi： 1S/C25H25N3O4S2/c1-3-4-15-28(2)34(31,32)19-12-9-17(10-13-19)24(30)26-18-11-14-22(29)20(16-18)25-27-21-7-5-6-8-23(21)33-25/h5-14,16,29H,3-4,15H2,1-2H3,(H,26,30)
• InChI Key： WVMAZVYVWCTORZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• pka: 8.04±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide (CAS No. 683260-66-4)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide is a sophisticated organic compound characterized by its complex molecular structure and diverse pharmacological potential. This compound, identified by the CAS number 683260-66-4, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising biological activities. The molecular framework of this compound integrates several key pharmacophores, including a benzothiazole moiety, a hydroxyphenyl group, and a butyl(methyl)sulfamoylbenzamide moiety, which collectively contribute to its multifaceted interactions with biological targets.

The benzothiazole ring is a well-documented scaffold in medicinal chemistry, renowned for its presence in numerous bioactive molecules. Its ability to engage with various biological pathways makes it a valuable component in the design of therapeutic agents. In particular, the 1,3-benzothiazol-2-yl moiety in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide has been extensively studied for its potential antimicrobial and anti-inflammatory properties. Recent studies have highlighted its role in modulating enzyme activities and inhibiting the proliferation of pathogenic microorganisms.

The hydroxyphenyl group further enhances the compound's pharmacological profile by contributing to its solubility and binding affinity. This group is commonly found in drugs that target central nervous system disorders, cardiovascular diseases, and metabolic syndromes. The presence of a hydroxyl (-OH) group allows for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes and improving drug efficacy.

The butyl(methyl)sulfamoylbenzamide moiety is another critical pharmacophore that imparts unique properties to the compound. Sulfamoyl groups are known for their ability to enhance binding affinity and selectivity towards biological targets. This moiety has been explored in the development of drugs targeting various diseases, including cancer and autoimmune disorders. The butyl substitution on the sulfamoyl group adds bulk to the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide with biological targets with high accuracy. These studies have revealed that the compound exhibits strong binding affinity for several enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that this compound may interact with enzymes responsible for inflammation regulation and cell cycle control.

In vitro studies have demonstrated promising results regarding the antimicrobial and anti-inflammatory properties of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide. The benzothiazole moiety has been shown to disrupt bacterial cell membranes, leading to increased permeability and cell death. Additionally, the hydroxyphenyl group has been found to inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation.

Further research is ongoing to explore the potential therapeutic applications of this compound in clinical settings. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models of various diseases. These studies aim to provide a solid foundation for future clinical trials aimed at assessing its potential as a therapeutic agent.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide represents a significant achievement in synthetic organic chemistry. The complex nature of its molecular structure requires precise synthetic methodologies to ensure high yield and purity. Researchers have employed multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations to obtain this compound in satisfactory quantities.

The development of efficient synthetic protocols is crucial for the large-scale production of pharmaceutical compounds like N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide. Advances in green chemistry principles have also been integrated into these synthetic processes to minimize environmental impact while maintaining high efficiency. Techniques such as catalytic asymmetric synthesis and solvent-free reactions have been explored to enhance sustainability.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how the body processes and eliminates N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide is essential for optimizing dosing regimens and minimizing potential side effects. Studies using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its metabolic pathways.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-butyl(methyl)sulfamoylbenzamide (CAS No. 683260-66-4) is a promising pharmaceutical compound with significant potential in various therapeutic areas. Its unique molecular structure and diverse pharmacological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does its potential as a novel therapeutic agent.